1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine

• IUPAC Name: 1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine
• InChI: InChI=1S/C13H17FN2O2/c1-9-3-5-15(6-4-9)13-7-10(2)12(16(17)18)8-11(13)14/h7-9H,3-6H2,1-2H3
• InChI Key: PAKQCVNCHGZBMU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=C(C=C(C(=C2)C)[N+](=O)[O-])F
• Molecular Formula: C13H17FN2O2
• Molecular Weight: 252.28 g/mol

Description

1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine, also known as FMePXP, is a synthetic compound that belongs to the class of piperidine-based designer drugs. FMePXP has gained attention in the scientific community due to its potential applications in the field of neuroscience research.

Mechanism of Action

1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine acts as a competitive inhibitor of DAT, which is responsible for the reuptake of dopamine from the synapse back into the presynaptic neuron. By inhibiting DAT, 1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine increases the concentration of dopamine in the synapse, leading to increased dopamine signaling and activation of downstream signaling pathways.
Biochemical and Physiological Effects
1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine has been shown to increase locomotor activity and induce hyperactivity in rodents, which is consistent with the effects of other DAT inhibitors. 1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine has also been shown to increase extracellular dopamine levels in the nucleus accumbens, a brain region involved in reward processing and addiction.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine is its high potency and selectivity for DAT, which makes it a valuable tool for studying the role of dopamine in the brain. However, one limitation of 1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine is its short duration of action, which may limit its usefulness in certain experimental paradigms.

Future Directions

Future research on 1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine could focus on its potential therapeutic applications for disorders such as attention deficit hyperactivity disorder (ADHD) and addiction. Additionally, further studies could investigate the effects of 1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine on other neurotransmitter systems and brain regions, as well as the long-term effects of chronic 1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine exposure.

Synthesis Methods

1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine can be synthesized through a multi-step process that involves the reaction of 2-fluoro-5-methyl-4-nitrobenzaldehyde with 4-methylpiperidine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through column chromatography to obtain pure 1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine.

Scientific Research Applications

1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine has potential applications in the field of neuroscience research. It has been shown to act as a potent and selective dopamine transporter (DAT) inhibitor, which makes it a valuable tool for studying the role of dopamine in the brain. 1-(2-fluoro-5-methyl-4-nitrophenyl)-4-methylpiperidine has also been used to study the effects of DAT inhibition on behavior, cognition, and addiction.